Cas no 13463-71-3 (2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester
• CAS No: 13463-71-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 198493
• PubChem ID: 83492
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester
• (3-hydroxy-2,2-dimethylpropyl) 2-methylprop-2-enoate
• 3-hydroxy-2,2-dimethylpropyl methacrylate
• 3-hydroxy-2,2-dimethylpropyl 2-methylprop-2-enoate
• Methacrylic acid 3-hydroxy-2,2-dimethylpropyl ester
• ONMLAAZEQUPQSE-UHFFFAOYSA-N
• 13463-71-3
• EINECS 236-676-0
• NS00024349
• DTXSID00158838
• SCHEMBL27278

• Inchi： 1S/C9H16O3/c1-7(2)8(11)12-6-9(3,4)5-10/h10H,1,5-6H2,2-4H3
• InChI Key： ONMLAAZEQUPQSE-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC(C)(C)CO

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 0.995
• Boiling Point: 261.1°Cat760mmHg
• Flash Point: 104.1°C
• Refractive Index: 1.45
• PSA: 46.53